Cas no 1494026-10-6 (2-Cyclopropylthiazole-5-carbonitrile)

• Product Name: 2-Cyclopropylthiazole-5-carbonitrile
• CAS No: 1494026-10-6
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 5745725
• PubChem ID: 82423497
• Update Time: 2026-03-11

2-Cyclopropylthiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylthiazole-5-carbonitrile
• 1494026-10-6
• 5-Thiazolecarbonitrile, 2-cyclopropyl-

• Inchi： 1S/C7H6N2S/c8-3-6-4-9-7(10-6)5-1-2-5/h4-5H,1-2H2
• InChI Key： ISJQDRRDGAXQSX-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CN=C1C1CC1

Computed Properties

• Exact Mass: 150.02516937g/mol
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 288.4±13.0 °C(Predicted)
• pka: 0.32±0.10(Predicted)

Additional information on 2-Cyclopropylthiazole-5-carbonitrile

2-Cyclopropylthiazole-5-carbonitrile: A Promising Compound in Medicinal Chemistry

2-Cyclopropylthiazole-5-carbonitrile (CAS No. 1494026-10-6) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the cyclopropyl and cyano groups in its structure adds to its chemical diversity and functional versatility, making it a valuable candidate for various pharmaceutical and chemical research endeavors.

The cyclopropyl group in 2-Cyclopropylthiazole-5-carbonitrile is a three-membered cyclic alkane that imparts unique conformational constraints and electronic effects to the molecule. These properties can significantly influence the compound's reactivity and biological activity. The cyano group, on the other hand, is a highly electronegative functional group that can enhance the compound's lipophilicity and metabolic stability, making it an attractive moiety for drug design.

Recent studies have highlighted the potential of 2-Cyclopropylthiazole-5-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

In another study, published in the European Journal of Medicinal Chemistry, 2-Cyclopropylthiazole-5-carbonitrile was evaluated for its antimicrobial properties. The results showed that the compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly noteworthy given the growing global concern over antibiotic resistance.

The structural flexibility of 2-Cyclopropylthiazole-5-carbonitrile also makes it an excellent starting point for structure-activity relationship (SAR) studies. By modifying various substituents on the thiazole ring or introducing additional functional groups, researchers can fine-tune the compound's biological activity and pharmacokinetic properties. This approach has led to the development of several analogs with enhanced potency and selectivity.

In addition to its therapeutic applications, 2-Cyclopropylthiazole-5-carbonitrile has also been explored as a building block in organic synthesis. Its unique reactivity profile allows it to participate in a wide range of chemical transformations, making it a valuable intermediate for the synthesis of more complex molecules. For example, it has been used as a key intermediate in the synthesis of novel heterocyclic compounds with potential applications in materials science and catalysis.

The synthesis of 2-Cyclopropylthiazole-5-carbonitrile typically involves a multi-step process that includes the formation of a thioamide intermediate followed by cyclization to form the thiazole ring. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production. One such method involves the use of transition-metal-catalyzed cross-coupling reactions, which have significantly improved yields and reduced reaction times.

The safety profile of 2-Cyclopropylthiazole-5-carbonitrile is another important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that the compound exhibits low toxicity and good metabolic stability in vitro and in vivo. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, 2-Cyclopropylthiazole-5-carbonitrile (CAS No. 1494026-10-6) is a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of thiazoles and their therapeutic applications.